Cas no 1806526-77-1 (Methyl 2-(3-bromopropyl)-4-(chloromethyl)benzoate)

• Product Name: Methyl 2-(3-bromopropyl)-4-(chloromethyl)benzoate
• CAS No: 1806526-77-1
• MF: C₁₂H₁₄BrClO₂
• MW: 305.595362186432
• CID: 4950422
• Update Time: 2025-10-05

Methyl 2-(3-bromopropyl)-4-(chloromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-bromopropyl)-4-(chloromethyl)benzoate

• Inchi： 1S/C12H14BrClO2/c1-16-12(15)11-5-4-9(8-14)7-10(11)3-2-6-13/h4-5,7H,2-3,6,8H2,1H3
• InChI Key： FXKGXTVEWXPAJJ-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(CCl)C=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2-(3-bromopropyl)-4-(chloromethyl)benzoate

Comprehensive Overview of Methyl 2-(3-bromopropyl)-4-(chloromethyl)benzoate (CAS No. 1806526-77-1)

Methyl 2-(3-bromopropyl)-4-(chloromethyl)benzoate (CAS No. 1806526-77-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative, featuring both bromopropyl and chloromethyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₂H₁₄BrClO₂, highlights its potential for diverse applications, particularly in the development of bioactive molecules. Researchers are increasingly exploring its role in drug discovery and material science, aligning with current trends in green chemistry and sustainable synthesis.

The compound's CAS number 1806526-77-1 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its benzoate backbone, combined with halogenated side chains, makes it a valuable building block for catalysis and polymer modification. Recent studies emphasize its utility in cross-coupling reactions, a hot topic in organic synthesis, where efficiency and selectivity are paramount. Users searching for "halogenated benzoate derivatives" or "advanced synthetic intermediates" will find this compound highly relevant to their queries.

In the context of AI-driven drug design, Methyl 2-(3-bromopropyl)-4-(chloromethyl)benzoate is often discussed for its potential in molecular docking simulations. The rise of computational chemistry tools has amplified interest in such compounds, as they offer predictable reactivity patterns. Additionally, its stability under various pH conditions makes it a candidate for formulation studies, addressing common search terms like "chemical stability in drug development."

From an industrial perspective, this compound aligns with the growing demand for high-purity intermediates in custom synthesis projects. Manufacturers and researchers frequently seek "scalable synthetic routes" for similar structures, reflecting the need for cost-effective and eco-friendly production methods. Its compatibility with microwave-assisted synthesis—a trending technique—further enhances its appeal in modern laboratories.

Environmental considerations are also pivotal. The compound's halogen content necessitates careful handling, but advancements in waste minimization protocols have mitigated such concerns. Searches for "green halogenation methods" or "benign by design" often intersect with discussions about derivatives like Methyl 2-(3-bromopropyl)-4-(chloromethyl)benzoate, underscoring its relevance in sustainable chemistry initiatives.

In summary, CAS No. 1806526-77-1 represents a multifaceted tool for researchers tackling challenges in medicinal chemistry, materials engineering, and process optimization. Its dual functionality (bromine and chlorine substituents) positions it at the forefront of innovations in heterocyclic compound synthesis, answering frequent search queries about "multifunctional aromatic esters" and "halogenated building blocks." As the scientific community prioritizes precision synthesis and atom economy, this compound's role is poised to expand further.